Cas no 2694734-73-9 (4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride)

• Product Name: 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride
• CAS No: 2694734-73-9
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• MDL: MFCD34475121
• CID: 5628345
• PubChem ID: 165947437
• Update Time: 2025-10-30

4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride
• EN300-28336026
• 2694734-73-9
• 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride

• MDL： MFCD34475121
• Inchi： 1S/C8H13NO3.ClH/c10-8-11-5-7(12-8)6-1-3-9-4-2-6;/h6-7,9H,1-5H2;1H
• InChI Key： ZLCWLSDBNWJVQM-UHFFFAOYSA-N
• SMILES： Cl.O1C(=O)OCC1C1CCNCC1

Computed Properties

• Exact Mass: 207.0662210g/mol
• Monoisotopic Mass: 207.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride

Introduction to 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride (CAS No. 2694734-73-9)

4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2694734-73-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the dioxolane class of heterocyclic structures, which are known for their versatile applications in medicinal chemistry due to their ability to exhibit diverse biological activities. The presence of a piperidine moiety in its molecular framework enhances its pharmacological potential, making it a valuable scaffold for the development of novel therapeutic agents.

The hydrochloride salt form of this compound is particularly noteworthy, as it improves solubility and stability, which are critical factors in pharmaceutical formulations. These properties facilitate its use in various experimental and industrial applications, including preclinical studies and clinical trials. The dioxolane ring itself is a key structural feature that contributes to the compound's reactivity and binding affinity with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of dioxolane derivatives, particularly those incorporating nitrogen-containing heterocycles like piperidine. Studies have demonstrated that such compounds can interact with multiple biological pathways, making them promising candidates for treating a wide range of diseases. For instance, research has indicated that 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Preclinical studies have shown that derivatives of dioxolane can disrupt aberrant kinase activity by binding to their active sites. The piperidine group in 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride is particularly well-suited for this purpose, as it can form stable hydrogen bonds with key residues in the kinase domain.

Furthermore, the hydrochloride salt form of this compound enhances its bioavailability and pharmacokinetic profile. This is particularly important in drug development, where efficient absorption, distribution, metabolism, and excretion (ADME) properties are essential for therapeutic efficacy. The improved solubility provided by the hydrochloride salt allows for easier formulation into oral or injectable medications, which could accelerate its transition from laboratory research to clinical application.

Recent advancements in computational chemistry have also highlighted the potential of 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride as a lead compound for drug design. Molecular docking simulations have shown that it can effectively bind to various protein targets with high affinity. These simulations have been instrumental in identifying structural modifications that could enhance its potency and selectivity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines, allowing researchers to rapidly screen large libraries of compounds for promising candidates.

The synthesis of 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperidine ring into the dioxolane core is a critical step that demands careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including nucleophilic substitution reactions and cyclization processes, to achieve this transformation efficiently.

In addition to its potential as an anti-cancer agent, 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride has shown promise in treating inflammatory diseases. Inflammatory pathways are closely linked to chronic conditions such as rheumatoid arthritis and Crohn's disease. Preliminary studies have suggested that this compound can modulate key inflammatory mediators by inhibiting enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore the compound's broad therapeutic applicability beyond oncology.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride has undergone several preclinical studies to evaluate its toxicity profile and pharmacological effects. Animal models have been used to investigate its impact on disease progression and physiological parameters. These studies have provided valuable insights into its potential benefits and risks before human trials can commence.

The role of hydrochloride salts in pharmaceuticals cannot be overstated. They not only improve solubility but also enhance stability during storage and transport. This makes 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride a practical candidate for further development into a market-ready drug product. Regulatory agencies often favor compounds with favorable physicochemical properties like solubility and stability when reviewing new drug applications.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(Piperidin-4-yl)-1,3-dioxolan-2-one hydrochloride will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for designing molecules with enhanced specificity and reduced side effects compared to existing treatments. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible medical breakthroughs.